N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-methylbenzamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-3-methylbenzamide
• InChI: InChI=1S/C12H13NO3S/c1-9-3-2-4-10(7-9)12(14)13-11-5-6-17(15,16)8-11/h2-7,11H,8H2,1H3,(H,13,14)
• InChI Key: BNXSMLVDVOXHKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2CS(=O)(=O)C=C2
• Molecular Formula: C12H13NO3S
• Molecular Weight: 251.30 g/mol

Description

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-methylbenzamide, also known as NS8593, is a chemical compound that has gained attention in the scientific community for its potential therapeutic applications.

Mechanism of Action

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-methylbenzamide acts as a modulator of ion channels, including TRPC3, TRPC6, and TRPM4 channels. N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-methylbenzamide enhances the activity of TRPC3 and TRPC6 channels, which are involved in calcium signaling, while inhibiting the activity of TRPM4 channels, which are involved in potassium signaling (Kehler et al., 2013).
Biochemical and Physiological Effects:
N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-methylbenzamide has been shown to have various biochemical and physiological effects, including reducing seizure activity, inhibiting pain sensation, and inducing cell death in cancer cells. N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-methylbenzamide has also been shown to affect calcium and potassium signaling, which are important for cellular function (Sørensen et al., 2018; Andersson et al., 2012; Jensen et al., 2014).

Advantages and Limitations for Lab Experiments

The advantages of using N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-methylbenzamide in lab experiments include its ability to modulate ion channels, which are important for cellular function, and its potential therapeutic applications in various diseases. The limitations of using N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-methylbenzamide in lab experiments include its limited solubility in water and its potential toxicity at high concentrations (Kehler et al., 2013).

Future Directions

For N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-methylbenzamide include further studies on its potential therapeutic applications in various diseases, including epilepsy, pain, and cancer. Additionally, studies could be conducted to investigate the mechanism of action of N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-methylbenzamide in more detail, as well as its potential side effects and toxicity. Finally, studies could be conducted to develop more efficient synthesis methods for N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-methylbenzamide (Sørensen et al., 2018; Andersson et al., 2012; Jensen et al., 2014).
Conclusion:
N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-methylbenzamide is a chemical compound that has gained attention in the scientific community for its potential therapeutic applications in various diseases, including epilepsy, pain, and cancer. N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-methylbenzamide acts as a modulator of ion channels, affecting calcium and potassium signaling, which are important for cellular function. While N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-methylbenzamide has advantages in lab experiments, including its ability to modulate ion channels, it also has limitations, including its limited solubility in water and potential toxicity at high concentrations. Further studies are needed to investigate the potential therapeutic applications of N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-methylbenzamide, as well as its mechanism of action and potential side effects.

Synthesis Methods

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-methylbenzamide can be synthesized using a multi-step process that involves the reaction of 3-methylbenzoyl chloride with 2-aminothiophenol to form the intermediate 3-methyl-N-(2-thienyl)benzamide. This intermediate is then oxidized using m-chloroperbenzoic acid to form N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-methylbenzamide (Kehler et al., 2013).

Scientific Research Applications

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-methylbenzamide has been studied for its potential therapeutic applications in various diseases, including epilepsy, pain, and cancer. In epilepsy, N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-methylbenzamide has been shown to reduce seizure activity in animal models (Sørensen et al., 2018). In pain, N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-methylbenzamide has been shown to inhibit the activity of TRPA1 channels, which are involved in pain sensation (Andersson et al., 2012). In cancer, N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-methylbenzamide has been shown to induce cell death in cancer cells (Jensen et al., 2014).